Cas no 1373503-73-1 (Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate)

• Product Name: Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate
• CAS No: 1373503-73-1
• MF: C₁₄H₂₄FNO₅
• MW: 305.342468261719
• MDL: MFCD22199429
• CID: 1244214
• PubChem ID: 73977806
• Update Time: 2025-06-07

Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (3R,4R)-3-fluoro-4-({[(2-methyl-2-propanyl)ox y]carbonyl}oxy)-1-pyrrolidinecarboxylate
• tert-Butyl trans-3-(tert-butoxycarbonyloxy)-4-fluoropyrrolidine-1-carboxylate
• MFCD22199429
• tert-butyl (3R,4R)-3-fluoro-4-[(2-methylpropan-2-yl)oxycarbonyloxy]pyrrolidine-1-carboxylate
• t-Butyl trans-3-(tert-butoxycarbonyloxy)-4-fluoropyrrolidine-1-carboxylate
• CS-W001430
• YEC50373
• tert-butyl trans-3-(Boc)-4-Fluoropyrrolidine-1-carboxylate racemate
• AS-73515
• 1373503-73-1
• tert-butyl trans-3-(Boc)-4-Fluoropyrrolidine-1-carboxylate
• AKOS037647395
• s11818
• tert-butyl (3R,4R)-3-{[(tert-butoxy)carbonyl]oxy}-4-fluoropyrrolidine-1-carboxylate
• Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate

• MDL： MFCD22199429
• Inchi： 1S/C14H24FNO5/c1-13(2,3)20-11(17)16-7-9(15)10(8-16)19-12(18)21-14(4,5)6/h9-10H,7-8H2,1-6H3/t9-,10-/m1/s1
• InChI Key： PSPDHUFIFZMSHQ-NXEZZACHSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1OC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16385103g/mol
• Monoisotopic Mass: 305.16385103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 539.5±50.0 °C at 760 mmHg
• Flash Point: 280.1±30.1 °C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate

Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate (CAS No. 1373503-73-1)

Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate (CAS No. 1373503-73-1) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound is a protected pyrrolidine derivative that features a tert-butoxycarbonyl (Boc) protecting group on the hydroxyl moiety and a fluorine atom at the 4-position of the pyrrolidine ring. The unique structure of this compound makes it an attractive intermediate for the synthesis of various bioactive molecules, particularly those involved in pharmaceutical research and development.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal under acidic conditions. This protecting group is particularly useful for protecting amino and hydroxyl functionalities, allowing for selective functionalization of other parts of the molecule. In the case of Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate, the Boc group protects the hydroxyl group, enabling further derivatization or coupling reactions at other sites.

The presence of a fluorine atom at the 4-position of the pyrrolidine ring is another key feature of this compound. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets. In pharmaceutical research, fluorinated compounds are often explored for their potential to improve drug efficacy and reduce side effects. The fluorine atom in Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate can be leveraged to fine-tune the properties of derived molecules, making it a valuable building block in drug discovery.

Recent studies have highlighted the importance of pyrrolidine derivatives in various therapeutic areas. For example, pyrrolidine-based compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The ability to introduce functional groups such as hydroxyl and fluorine atoms into the pyrrolidine ring provides chemists with a powerful tool to modulate biological activity and pharmacokinetic properties. Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate serves as an excellent starting material for these synthetic efforts.

In addition to its use in drug discovery, Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate has also found applications in other areas of chemical research. For instance, it can be used as a chiral auxiliary in asymmetric synthesis, where its unique stereochemistry can help control the stereochemistry of reaction products. The compound's stability and reactivity make it suitable for a wide range of synthetic transformations, including nucleophilic substitution, elimination, and coupling reactions.

The synthesis of Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the hydroxyl group, protection with the Boc group, and fluorination at the 4-position. These synthetic routes have been optimized over time to achieve high yields and purity levels, making this compound readily available for research purposes.

In conclusion, Tert-Butyl Trans-3-(Tert-Butoxycarbonyloxy)-4-Fluoropyrrolidine-1-Carboxylate (CAS No. 1373503-73-1) is a highly valuable compound in organic synthesis and medicinal chemistry. Its unique structure, featuring a protected hydroxyl group and a fluorine atom on a pyrrolidine ring, makes it an excellent intermediate for the development of bioactive molecules with potential therapeutic applications. As research in this area continues to advance, this compound is likely to play an increasingly important role in drug discovery and chemical synthesis.